Cas no 1804838-56-9 (Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804838-56-9
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4837000
• Update Time: 2025-10-30

Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-8(18)4-6-3-7(5-16)17-10(9(6)15)20-11(12,13)14/h3H,2,4-5,16H2,1H3
• InChI Key： QXDDCHLGTGMHTL-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CN)C=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804838-56-9)

Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804838-56-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with functional groups such as aminomethyl, iodo, and trifluoromethoxy, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl acetate moiety further enhances its solubility and reactivity, which is critical for applications in drug discovery and material science.

In recent years, the demand for halogenated pyridines like this compound has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its iodo-substituted pyridine structure, which facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal for constructing complex molecules in medicinal chemistry. Additionally, the trifluoromethoxy group is known to improve metabolic stability and lipophilicity, traits highly sought after in modern drug design.

The compound’s CAS No. 1804838-56-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic data (e.g., NMR, HPLC), and applications in heterocyclic chemistry. Recent trends also highlight its potential in catalysis and fluorescence labeling, aligning with the growing interest in sustainable chemistry and bioimaging technologies.

From a regulatory perspective, Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate is not classified as hazardous under major safety frameworks, making it accessible for laboratory use. However, proper handling protocols are recommended due to its iodo and aminomethyl functionalities, which may require specific storage conditions. Suppliers often provide technical datasheets detailing its purity (typically ≥95%), melting point, and solubility profile, which are crucial for experimental reproducibility.

In the context of green chemistry, researchers are exploring eco-friendly synthetic methods for this compound, such as microwave-assisted synthesis or flow chemistry, to reduce waste and energy consumption. These approaches resonate with the broader scientific community’s focus on sustainability. Furthermore, its potential as a building block for covalent organic frameworks (COFs) has sparked interest in materials science, where precision in molecular design is paramount.

To address common queries, the compound’s stability under various pH conditions and compatibility with common reagents are well-documented in recent publications. For instance, its aminomethyl group can undergo reductive amination or acylation, expanding its utility in derivatization strategies. Such details are invaluable for chemists designing high-throughput screening libraries or targeted probes for biological studies.

In summary, Ethyl 6-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804838-56-9) represents a multifaceted tool in synthetic and applied chemistry. Its structural complexity and functional diversity align with contemporary research priorities, from drug development to advanced material engineering. As innovation continues, this compound is poised to remain a focal point in interdisciplinary scientific endeavors.